Cas no 1805530-91-9 (4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine
• CAS No: 1805530-91-9
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4882910
• Update Time: 2025-10-30

4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-5(6(9)10)4(8)2-11-7(3)12(13)14/h2,6H,1H3
• InChI Key： XJMZZRDYOIKTRK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(C)=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine

4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine: A Comprehensive Overview

4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine (CAS No. 1805530-91-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of fluorine and nitro groups, along with the difluoromethyl and methyl substituents, imparts specific chemical and biological properties that make it a valuable candidate for further investigation.

The molecular structure of 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine is characterized by a pyridine ring with a nitro group at the 2-position, a difluoromethyl group at the 4-position, a fluorine atom at the 5-position, and a methyl group at the 3-position. This arrangement of substituents not only influences the compound's physical properties but also its reactivity and biological activity. The presence of multiple electronegative substituents, such as fluorine and nitro groups, can significantly affect the electronic distribution within the molecule, leading to enhanced stability and reactivity.

In recent years, there has been a growing interest in the development of fluorinated compounds for various applications in medicinal chemistry. Fluorine atoms are known to improve the metabolic stability, lipophilicity, and bioavailability of drug molecules. The introduction of difluoromethyl groups further enhances these properties by increasing the lipophilicity and reducing the metabolic degradation. This makes 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine an attractive candidate for drug discovery and development.

The biological activity of 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine has been explored in several studies. Research has shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a potential lead compound for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. For instance, studies have demonstrated that 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine can effectively inhibit the activity of tyrosine kinases, which are key enzymes involved in cell signaling pathways associated with cancer progression.

Beyond its enzymatic inhibition properties, 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine has also shown promise in modulating other biological targets. One notable area of research is its potential as an anti-inflammatory agent. Inflammation is a complex process involving multiple signaling pathways and mediators. Compounds that can selectively target these pathways without causing significant side effects are highly sought after in drug development. Preliminary studies have indicated that 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine have also been investigated to assess its suitability as a therapeutic agent. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, preclinical toxicity studies have indicated that 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 4-(Difluoromethyl)-5-fluoro-3-methyl-2-nitropyridine (CAS No. 1805530-91-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure, enhanced stability, and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical applications, contributing to the advancement of drug discovery in various therapeutic areas.